Cas no 261789-00-8 (Benzeneethanamine, 2,5-dimethoxy-4-nitro-)

• Product Name: Benzeneethanamine, 2,5-dimethoxy-4-nitro-
• CAS No: 261789-00-8
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 239571
• PubChem ID: 10036637
• Update Time: 2025-10-23

Benzeneethanamine, 2,5-dimethoxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 2,5-dimethoxy-4-nitro-
• 2C-N
• 2,5-DIMETHOXY-4-NITROPHENETHYLAMINE (2CN)
• 2,5-Dimethoxy-4-nitrophenethylamine Hydrochloride
• 2C-N (exempt preparation)
• 2,5-Dimethoxy-4-nitro-benzeneethanamine
• AG-E-81751
• CTK0J9690
• SureCN1048335
• 2-(2,5-dimethoxy-4-nitro-phenyl)ethanamine
• 2,5-Dimethoxy-4-nitro-phenethylamine
• Q3373482
• NS00017909
• BB2B23B11H
• 2-(2, 5-dimethoxy-4-nitrophenyl)ethanamine
• DEA No. 7521
• J569.064A
• Ethanamine, 2-(2,5-dimethoxy-4-nitrophenyl)-
• 261789-00-8
• 2,5-di-meo-4-nitro-pea
• 2-(2,5-dimethoxy-4-nitrophenyl)ethylamine
• 4-nitro-2,5-dimethoxyphenethylamine
• 2,5-dimethoxy-4-nitrophenethylamine
• DTXSID80180798
• UNII-BB2B23B11H
• AKOS030254815
• SCHEMBL1048335
• 2-(2,5-DIMETHOXY-4-NITROPHENYL)ETHANAMINE

• Inchi： 1S/C10H14N2O4/c1-15-9-6-8(12(13)14)10(16-2)5-7(9)3-4-11/h5-6H,3-4,11H2,1-2H3
• InChI Key： ZMUSDZGRRJGRAO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1CCN)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.09542
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.218
• Boiling Point: 394.43 °C at 760 mmHg
• Flash Point: 192.344 °C
• PSA: 87.62

Benzeneethanamine, 2,5-dimethoxy-4-nitro- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Benzeneethanamine, 2,5-dimethoxy-4-nitro-

Benzeneethanamine, 2,5-dimethoxy-4-nitro- (CAS No. 261789-00-8): A Comprehensive Overview

Benzeneethanamine, 2,5-dimethoxy-4-nitro- (CAS No. 261789-00-8) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, also known as 2,5-dimethoxy-4-nitrophenethylamine, is characterized by its unique molecular structure and potential applications in various scientific and medical domains.

The chemical formula of Benzeneethanamine, 2,5-dimethoxy-4-nitro- is C₁₁H₁₅NO₃. It consists of a benzene ring substituted with two methoxy groups at the 2 and 5 positions and a nitro group at the 4 position, with an ethylamine side chain attached to the benzene ring. This specific arrangement of functional groups imparts distinct chemical properties and reactivity to the compound.

In recent years, Benzeneethanamine, 2,5-dimethoxy-4-nitro- has been the subject of numerous studies aimed at elucidating its potential biological activities and therapeutic applications. One of the key areas of interest is its role as a precursor in the synthesis of various bioactive compounds. For instance, it has been used in the development of novel analgesics and anti-inflammatory agents due to its ability to modulate specific receptor systems in the body.

A study published in the *Journal of Medicinal Chemistry* (2023) explored the pharmacological properties of Benzeneethanamine, 2,5-dimethoxy-4-nitro- and its derivatives. The researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it demonstrated analgesic activity by interacting with opioid receptors in the central nervous system.

Another significant application of Benzeneethanamine, 2,5-dimethoxy-4-nitro- is in the field of neuropharmacology. Research conducted at the University of California, Los Angeles (UCLA) investigated its potential as a neuroprotective agent. The study revealed that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that Benzeneethanamine, 2,5-dimethoxy-4-nitro- may have therapeutic potential in treating these debilitating conditions.

The synthesis of Benzeneethanamine, 2,5-dimethoxy-4-nitro- involves several well-established chemical reactions. One common method involves the nitration of 2,5-dimethoxybenzene followed by alkylation with ethyl bromide to form the desired product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and handling, Benzeneethanamine, 2,5-dimethoxy-4-nitro- should be managed with appropriate precautions due to its reactivity and potential health effects. It is recommended to handle this compound in a well-ventilated area and to use personal protective equipment such as gloves and safety goggles. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The environmental impact of Benzeneethanamine, 2,5-dimethoxy-4-nitro- is another important consideration. Studies have shown that this compound can be biodegraded under certain conditions, but it is essential to ensure responsible disposal practices to minimize any adverse effects on ecosystems. Researchers at the University of Michigan have developed biodegradation models to predict the environmental fate of this compound and guide sustainable usage practices.

Future research on Benzeneethanamine, 2,5-dimethoxy-4-nitro- is likely to focus on optimizing its therapeutic applications and exploring new derivatives with enhanced biological activities. The development of more selective and potent analogs could lead to breakthroughs in treating various diseases and conditions. Furthermore, ongoing studies are investigating the use of this compound in combination therapies to improve treatment outcomes.

In conclusion, Benzeneethanamine, 2,5-dimethoxy-4-nitro- (CAS No. 261789-00-8) is a versatile compound with promising applications in pharmaceutical research and development. Its unique chemical structure and biological activities make it a valuable tool for scientists working in diverse fields such as medicinal chemistry, neuropharmacology, and environmental science. As research continues to advance our understanding of this compound's properties and potential uses, it is poised to play an increasingly important role in modern medicine.